![molecular formula C14H16N2O5S B2591023 (3,5-Dimethylisoxazol-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone CAS No. 1797871-09-0](/img/structure/B2591023.png)
(3,5-Dimethylisoxazol-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone
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Description
(3,5-Dimethylisoxazol-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C14H16N2O5S and its molecular weight is 324.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
The compound (3,5-Dimethylisoxazol-4-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone has been explored in scientific research for its potential in synthesizing complex molecular structures. For instance, Bagley et al. (2005) described a synthesis method for dimethyl sulfomycinamate, a compound related to the sulfomycin family of thiopeptide antibiotics, using a multi-step process that involves Bohlmann-Rahtz heteroannulation of a 1-(oxazol-4-yl)enamine. This method is significant for its total regiocontrol in the synthesis of 2,3,6-trisubstituted pyridines, demonstrating the compound's utility in complex organic synthesis and potential antimicrobial applications (Bagley et al., 2005).
Antioxidant and Anti-inflammatory Properties
Research on furanyl derivatives, such as those related to this compound, has shown promising pharmacological activities. Makkar and Chakraborty (2018) investigated novel furanyl compounds from the red seaweed Gracilaria opuntia, which exhibited significant anti-inflammatory and antioxidative effects in various in vitro models. These findings suggest the potential of furanyl derivatives in developing new anti-inflammatory and antioxidant agents, which could have broad implications for treating oxidative stress-related diseases (Makkar & Chakraborty, 2018).
Synthesis of Monobactam Analogs
In the synthesis of monobactam analogs, compounds related to this compound play a crucial role. Yamashita et al. (1988) described the synthesis of cis-3-benzyloxycarbonyl-amino-4-(2-hydroxyethyl)-2-azetidinone from a related intermediate, leading to monobactams with significant activity against a variety of gram-negative bacteria. This research underscores the compound's significance in antibiotic development, highlighting its potential in addressing resistant bacterial strains (Yamashita et al., 1988).
properties
IUPAC Name |
(3,5-dimethyl-1,2-oxazol-4-yl)-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O5S/c1-9-13(10(2)21-15-9)14(17)16-6-12(7-16)22(18,19)8-11-4-3-5-20-11/h3-5,12H,6-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFSGTKPSJTZJCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)N2CC(C2)S(=O)(=O)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.